Cas no 1250431-95-8 (Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate)

• Product Name: Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate
• CAS No: 1250431-95-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6372749
• PubChem ID: 62700087
• Update Time: 2025-05-24

Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• 1250431-95-8
• EN300-4216308
• AKOS011994979
• methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate
• Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate

• Inchi： 1S/C8H11N3O2/c1-13-8(12)6-9-5-7-10-3-2-4-11-7/h2-4,9H,5-6H2,1H3
• InChI Key： VVYXMVZCZWTNEX-UHFFFAOYSA-N
• SMILES： O(C)C(CNCC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate

Comprehensive Overview of Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate (CAS No. 1250431-95-8)

Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate (CAS No. 1250431-95-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrimidine moiety, is widely studied for its potential applications in drug discovery and material science. Its molecular structure combines a methyl acetate group with a pyrimidinylmethylamino substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics.

The compound's CAS No. 1250431-95-8 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing demand for custom synthesis and high-purity intermediates, Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate has become a focal point for laboratories specializing in fine chemicals. Its synthesis typically involves amine-ester coupling reactions, a process optimized for scalability and yield efficiency. Recent advancements in green chemistry have also explored eco-friendly routes to produce this compound, aligning with global sustainability trends.

In the pharmaceutical sector, Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate is investigated for its potential as a kinase inhibitor precursor, a class of compounds critical in oncology and inflammation research. The pyrimidine ring in its structure is a common pharmacophore, enhancing its relevance in medicinal chemistry. Additionally, its ester functionality allows for further derivatization, enabling the creation of prodrugs or targeted delivery systems. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's stability and solubility profile are key factors driving its adoption. Manufacturers prioritize high-purity grades of Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate to meet the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and structural integrity. As the demand for tailor-made intermediates rises, this compound is increasingly listed in catalogs of specialty chemical suppliers.

Emerging trends in AI-driven drug discovery have further highlighted the importance of Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate. Computational models frequently utilize its structural data to predict novel bioactive molecules, accelerating the hit-to-lead process. Furthermore, its compatibility with parallel synthesis techniques makes it suitable for high-throughput screening platforms. These applications underscore its role in modern drug development pipelines.

In summary, Methyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate (CAS No. 1250431-95-8) is a multifaceted compound with broad utility in research and industry. Its pyrimidine-based scaffold and ester linkage offer diverse functionalization opportunities, while its commercial availability supports scalable applications. As scientific inquiries into targeted therapies and sustainable chemistry expand, this compound is poised to remain a cornerstone of innovative chemical solutions.